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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the antifungal agent UK-2A with other

commercial fungicides, supported by experimental data. UK-2A is a natural product derived

from Streptomyces sp. and is the active metabolite of the commercial fungicide fenpicoxamid.

Upon application, fenpicoxamid is converted to UK-2A within the plant and by the target

fungus.

Mechanism of Action: A Unique Target in Fungal
Respiration
UK-2A exhibits a distinct mode of action by inhibiting the fungal mitochondrial electron

transport chain at the Qi site of the cytochrome bc1 complex (Complex III). This complex plays

a crucial role in cellular respiration and ATP synthesis. By binding to the Qi site, UK-2A disrupts

the electron flow, leading to a collapse of the mitochondrial membrane potential and

subsequent fungal cell death.[1][2]

This mechanism is notably different from that of strobilurin fungicides (e.g., pyraclostrobin),

which bind to the Qo site of the same complex. This difference in binding sites means that UK-
2A is effective against fungal strains that have developed resistance to strobilurin fungicides,

as there is no cross-resistance between the two classes.[2]
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Below is a diagram illustrating the mitochondrial electron transport chain and the sites of action

for various fungicide classes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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